4-Chlorobenzo[d]oxazole-2-sulfonyl chloride

• Molecular Formula: C7H3Cl2NO3S
• Molecular Weight: 252.07 g/mol
• IUPAC Name: 4-chloro-1,3-benzoxazole-2-sulfonyl chloride
• InChI: InChI=1S/C7H3Cl2NO3S/c8-4-2-1-3-5-6(4)10-7(13-5)14(9,11)12/h1-3H
• InChI Key: YQYUUNSDXXOMCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=C(O2)S(=O)(=O)Cl

Description

4-Chlorobenzo[d]oxazole-2-sulfonyl chloride is a chemical compound belonging to the benzoxazole family. It is characterized by the presence of a chlorinated benzoxazole ring and a sulfonyl chloride group. This compound is known for its reactivity and is used in various chemical synthesis processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chlorobenzo[d]oxazole-2-sulfonyl chloride typically involves the chlorination of benzo[d]oxazole followed by sulfonylation. One common method involves the reaction of 4-chlorobenzo[d]oxazole with chlorosulfonic acid under controlled conditions to introduce the sulfonyl chloride group . The reaction is usually carried out at low temperatures to prevent decomposition and to ensure high yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and safety. The use of advanced catalysts and optimized reaction conditions can further improve the yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

4-Chlorobenzo[d]oxazole-2-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate, and sulfonothioate derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Catalysts: Catalysts such as Lewis acids can be used to enhance the reactivity of the compound.

Solvents: Organic solvents like dichloromethane and acetonitrile are often used to dissolve the reactants and facilitate the reactions.

Major Products Formed

The major products formed from the reactions of this compound include sulfonamides, sulfonates, and sulfonothioates, depending on the nucleophile used in the substitution reactions .

Scientific Research Applications

4-Chlorobenzo[d]oxazole-2-sulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the modification of biomolecules, such as proteins and peptides, to study their functions and interactions.

Medicine: It is employed in the development of new drugs and therapeutic agents, particularly in the synthesis of sulfonamide-based drugs.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Chlorobenzo[d]oxazole-2-sulfonyl chloride primarily involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows the compound to modify other molecules by forming covalent bonds with nucleophilic sites, such as amine and hydroxyl groups .

Comparison with Similar Compounds

Similar Compounds

2,1,3-Benzoxadiazole-4-sulfonyl chloride: Similar in structure but with a different heterocyclic ring system.

4-Chlorosulfonylbenzofurazan: Another related compound with a benzofurazan ring instead of a benzoxazole ring.

Uniqueness

4-Chlorobenzo[d]oxazole-2-sulfonyl chloride is unique due to its specific combination of a chlorinated benzoxazole ring and a sulfonyl chloride group. This combination imparts distinct reactivity and properties, making it valuable in various chemical synthesis processes and applications .